Cas no 2484889-15-6 (Benzene, 2-​bromo-​1-​methoxy-​4-​[1-​(4-​methylphenyl)​ethyl]​-)

• Product Name: Benzene, 2-​bromo-​1-​methoxy-​4-​[1-​(4-​methylphenyl)​ethyl]​-
• CAS No: 2484889-15-6
• MF: C₁₆H₁₇BrO
• MW: 305.21
• CID: 5077020
• Update Time: 2026-03-01

Benzene, 2-​bromo-​1-​methoxy-​4-​[1-​(4-​methylphenyl)​ethyl]​- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-​bromo-​1-​methoxy-​4-​[1-​(4-​methylphenyl)​ethyl]​-

• Inchi： 1S/C16H17BrO/c1-11-4-6-13(7-5-11)12(2)14-8-9-16(18-3)15(17)10-14/h4-10,12H,1-3H3
• InChI Key： JWYFXDZZNQWGKF-UHFFFAOYSA-N
• SMILES： C1=C(C(C)C2C=CC(C)=CC=2)C=CC(OC)=C1Br

Additional information on Benzene, 2-​bromo-​1-​methoxy-​4-​[1-​(4-​methylphenyl)​ethyl]​-

Comprehensive Overview of Benzene, 2-bromo-1-methoxy-4-[1-(4-methylphenyl)ethyl]- (CAS No. 2484889-15-6)

The compound Benzene, 2-bromo-1-methoxy-4-[1-(4-methylphenyl)ethyl]- (CAS No. 2484889-15-6) is a specialized aromatic derivative that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This brominated benzene derivative features a methoxy group and a 4-methylphenyl ethyl substituent, making it a valuable intermediate in organic synthesis and material science. Researchers and industry professionals are increasingly exploring its utility in pharmaceutical intermediates, liquid crystal materials, and advanced polymer formulations.

One of the key reasons for the growing interest in CAS No. 2484889-15-6 is its role in the development of high-performance materials. With the rise of green chemistry and sustainable manufacturing, this compound has been studied for its potential to reduce environmental impact while maintaining efficiency. Its bromine and methoxy functional groups contribute to its reactivity, enabling precise modifications for targeted applications. This aligns with the current trend of eco-friendly chemical synthesis, a topic frequently searched by professionals in the field.

In the context of pharmaceutical research, 2-bromo-1-methoxy-4-[1-(4-methylphenyl)ethyl]benzene has shown promise as a building block for drug discovery. Its structural complexity allows for the creation of novel bioactive molecules, addressing the demand for new therapeutic agents. Recent studies have highlighted its potential in cancer research and neurological disorders, areas that dominate scientific queries in AI-driven literature searches. The compound’s ability to act as a precursor for heterocyclic compounds further enhances its appeal in medicinal chemistry.

From a material science perspective, this benzene derivative is being investigated for its role in organic electronics and optoelectronic devices. The integration of aromatic bromine compounds into conductive polymers has opened new avenues for flexible displays and energy storage solutions. These applications resonate with the surge in searches related to next-generation materials and renewable energy technologies, making CAS No. 2484889-15-6 a relevant topic in contemporary discussions.

The synthesis and characterization of Benzene, 2-bromo-1-methoxy-4-[1-(4-methylphenyl)ethyl]- require advanced techniques such as NMR spectroscopy, mass spectrometry, and chromatographic purification. These methods ensure high purity and consistency, which are critical for its applications in high-value industries. The compound’s stability under various conditions also makes it suitable for long-term storage and large-scale production, addressing common concerns in industrial chemical procurement.

In conclusion, CAS No. 2484889-15-6 represents a versatile and innovative compound with broad applicability across multiple sectors. Its relevance to cutting-edge research and industrial advancements ensures its continued prominence in scientific literature and commercial markets. As the demand for specialty chemicals grows, this brominated aromatic compound is poised to play a pivotal role in shaping future technologies and solutions.